Cas no 62626-44-2 (1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-)

1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl- structure
62626-44-2 structure
Product Name:1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-
CAS No:62626-44-2
MF:C8H14N2O2
MW:170.208961963654
CID:437475
PubChem ID:12317368
Update Time:2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazol-5(4H)-one, 3,4-dipropyl-
    • 3,4-dipropyl-1,2,4-oxadiazol-5-one
    • DTXSID40487871
    • 62626-44-2
    • Inchi: 1S/C8H14N2O2/c1-3-5-7-9-12-8(11)10(7)6-4-2/h3-6H2,1-2H3
    • InChI Key: POMIVODDPDXFQW-UHFFFAOYSA-N
    • SMILES: O1C(N(C(CCC)=N1)CCC)=O

Computed Properties

  • Exact Mass: 170.10562
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 41.9Ų

Experimental Properties

  • PSA: 41.9
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk